Cas no 170737-48-1 (Tert-butyl 2-[(1r,4r)-4-aminocyclohexyl]acetate)

• Product Name: Tert-butyl 2-[(1r,4r)-4-aminocyclohexyl]acetate
• CAS No: 170737-48-1
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5461185
• Update Time: 2025-11-05

Tert-butyl 2-[(1r,4r)-4-aminocyclohexyl]acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-[(1r,4r)-4-aminocyclohexyl]acetate
• tert-butyl 2-(4-aminocyclohexyl)acetate
• tert-butyl 2-[(1s,4s)-4-aminocyclohexyl]acetate
• Cyclohexaneacetic acid, 4-amino-, 1,1-dimethylethyl ester, trans-
• trans-(4-Amino-cyclohexyl)-acetic acid tert-butyl ester
• Tert-butyl 2-[(1r,4r)-4-aminocyclohexyl]acetate

• Inchi： 1S/C12H23NO2/c1-12(2,3)15-11(14)8-9-4-6-10(13)7-5-9/h9-10H,4-8,13H2,1-3H3
• InChI Key： UCTWZUVSPBCPQV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(CC1CCC(CC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 212
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3

Additional information on Tert-butyl 2-[(1r,4r)-4-aminocyclohexyl]acetate

Tert-butyl 2-[(1r,4r)-4-aminocyclohexyl]acetate: A Comprehensive Overview

Tert-butyl 2-[(1r,4r)-4-aminocyclohexyl]acetate, with the CAS number 170737-48-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a tert-butyl group with a cyclohexane ring substituted at the 4-position by an amino group. The stereochemistry of the molecule is defined by the (1r,4r) configuration, which plays a crucial role in its biological activity and potential applications.

The synthesis of Tert-butyl 2-[(1r,4r)-4-aminocyclohexyl]acetate involves a series of well-established organic reactions. The starting material is typically a cyclohexane derivative, which undergoes substitution or addition reactions to introduce the amino group at the 4-position. The stereochemistry is controlled during these steps to ensure the desired (1r,4r) configuration. The tert-butyl group is introduced via esterification or alkylation reactions, depending on the specific synthetic pathway employed. Recent advancements in asymmetric synthesis have further enhanced the efficiency and selectivity of these reactions, making the compound more accessible for research and development purposes.

The biological activity of Tert-butyl 2-[(1r,4r)-4-aminocyclohexyl]acetate has been extensively studied in recent years. One of the most promising applications of this compound is in the field of drug discovery. The amino group at the 4-position of the cyclohexane ring allows for interactions with various biological targets, such as enzymes and receptors. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, making it a potential lead compound for anti-cancer drug development.

In addition to its pharmacological applications, Tert-butyl 2-[(1r,4r)-4-aminocyclohexyl]acetate has also found use in materials science. The tert-butyl group imparts steric bulk to the molecule, which can be advantageous in polymer synthesis and surface modification applications. Recent research has explored its use as a building block for creating advanced materials with tailored properties, such as self-healing polymers and stimuli-responsive surfaces.

The stereochemistry of Tert-butyl 2-[(1r,4r)-4-aminocyclohexyl]acetate is critical to its functionality. The (1r,4r) configuration ensures optimal interactions with biological targets and influences the physical properties of materials derived from this compound. Researchers have employed various analytical techniques, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, to confirm the stereochemistry and assess the purity of synthesized samples.

From an environmental standpoint, Tert-butyl 2-[(1r,4r)-4-aminocyclohexyl]acetate has been evaluated for its biodegradability and toxicity. Initial studies suggest that it undergoes moderate biodegradation under aerobic conditions, but further research is needed to fully understand its environmental impact. Regulatory agencies have classified this compound based on its chemical properties and potential hazards; however, it does not fall under any restricted or controlled substance categories.

In conclusion, Tert-butyl 2-[(1r,4r)-4-aminocyclohexyl]acetate (CAS No: 170737-48-1) is a versatile compound with diverse applications in chemistry and pharmacology. Its unique structure and stereochemistry make it a valuable tool for researchers in developing new drugs and advanced materials. As ongoing studies continue to uncover its full potential, this compound is poised to play an increasingly important role in various scientific disciplines.